Cas no 2248341-03-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate
• CAS No: 2248341-03-7
• MF: C₁₈H₁₃NO₆
• MW: 339.298925161362
• CID: 6075735
• PubChem ID: 165724972
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525744
• 2248341-03-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate

• Inchi： 1S/C18H13NO6/c1-23-11-8-10-6-7-24-15(10)14(9-11)18(22)25-19-16(20)12-4-2-3-5-13(12)17(19)21/h2-5,8-9H,6-7H2,1H3
• InChI Key： ZRFRUWWLHPJMOC-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C1=2)OC

Computed Properties

• Exact Mass: 339.07428713g/mol
• Monoisotopic Mass: 339.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate (CAS No. 2248341-03-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate (CAS No. 2248341-03-7) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its intricate structural framework comprising fused rings and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular imaging.

The structural composition of this compound includes a dioxo group (C=O-C=O) embedded within a 1H-isoindol core, which is further connected to a 5-methoxy substituted 2,3-dihydro-1-benzofuran moiety. The presence of these distinct structural elements imparts unique electronic and steric properties to the molecule, making it a versatile platform for designing novel bioactive agents. Specifically, the dioxo group contributes to the compound's ability to engage in hydrogen bonding interactions with biological targets, while the 5-methoxy substituent enhances its solubility and metabolic stability.

In recent years, the pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds for the development of therapeutic agents due to their inherent biological activity and structural diversity. The 1H-isoindol scaffold, in particular, has been extensively studied for its potential applications in treating neurological disorders, inflammation, and cancer. Preclinical studies have demonstrated that isoindol derivatives can modulate various signaling pathways by interacting with proteins and enzymes involved in disease pathogenesis. The incorporation of additional functional groups into this scaffold further expands its pharmacological potential.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate is its ability to serve as a precursor for synthesizing more complex derivatives with enhanced bioactivity. Researchers have employed computational chemistry techniques to predict how modifications to the core structure might influence its interactions with biological targets. For instance, computational modeling suggests that introducing additional polar groups at specific positions could improve binding affinity to certain enzymes or receptors.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound on an industrial scale. Techniques such as multi-step organic synthesis combined with catalytic processes have been optimized to ensure high yields and purity. These improvements are crucial for advancing preclinical studies and ultimately transitioning promising candidates into clinical trials. The synthesis of complex heterocyclic compounds like this one often requires careful consideration of reaction conditions to minimize side products and maximize desired outcomes.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2,3-dihydro-1-benzofuran-7-carboxylate has been explored in several preclinical models. Initial studies indicate that it exhibits inhibitory effects on key enzymes implicated in cancer progression. Specifically, the compound has shown promise in reducing the activity of tyrosine kinases, which are often overexpressed in tumor cells. Additionally, its interaction with microtubule-associated proteins suggests potential applications in developing treatments for neurodegenerative diseases.

The role of functional groups such as the 5-methoxy moiety cannot be overstated when evaluating the compound's pharmacological profile. This substituent not only influences solubility but also modulates electronic properties through resonance effects. Such features are critical for optimizing drug-like characteristics such as lipophilicity and metabolic stability. Furthermore, the presence of multiple chiral centers offers opportunities for developing enantiomerically pure derivatives with improved selectivity and reduced toxicity.

As research progresses, interdisciplinary approaches combining organic chemistry with bioinformatics are becoming increasingly prevalent in drug discovery efforts involving complex molecules like this one. High-throughput screening (HTS) techniques coupled with machine learning algorithms allow researchers to rapidly assess large libraries of compounds for potential bioactivity against various targets. This integrated approach accelerates the identification of lead compounds that can be further optimized through medicinal chemistry strategies.

The future prospects for 1H-indol derivatives, including our subject compound, remain highly promising as new therapeutic targets are identified and validated through basic research studies worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible medical benefits for patients suffering from chronic illnesses or rare conditions where unmet needs exist.